Cas no 83721-67-9 (4a,6c-Diazacyclobuta[a]cyclopenta[cd]pentalene(9CI))

• Product name: 4a,6c-Diazacyclobuta[a]cyclopenta[cd]pentalene(9CI)
• CAS No: 83721-67-9
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 709204
• PubChem ID: 57358811

4a,6c-Diazacyclobuta[a]cyclopenta[cd]pentalene(9CI) Chemical and Physical Properties

Names and Identifiers

• 4a,6c-Diazacyclobuta[a]cyclopenta[cd]pentalene(9CI)
• CTK3E6574
• 5,6-Dihydro-4a,6c-diazacyclobuta[a]cyclopenta[cd]pentalene
• DTXSID30724247
• 83721-67-9

• Inchi： InChI=1S/C10H8N2/c1-3-10-8-2-4-9(8)11-6-5-7(1)12(10)11/h1,3,5-6H,2,4H2
• InChI Key： JYEBBBWAMNUSNY-UHFFFAOYSA-N
• SMILES： C1CC2=C1C3=CC=C4N3N2C=C4

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 8.8Ų